Cas no 2680845-61-6 (5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid)

• Product Name: 5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
• CAS No: 2680845-61-6
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6170723
• PubChem ID: 165911940
• Update Time: 2025-10-30

5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
• 2680845-61-6
• EN300-28275378
• 5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid

• Inchi： 1S/C11H19NO4/c1-4-5-16-11(15)12-9(6-8(2)3)7-10(13)14/h4,8-9H,1,5-7H2,2-3H3,(H,12,15)(H,13,14)
• InChI Key： BVBSIFQKEDWCEL-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(CC(=O)O)CC(C)C)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid

5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic Acid: A Comprehensive Overview

5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid, also known by its CAS number 2680845-61-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of hexanoic acid, with a methyl group at the 5-position and a substituted amino group at the 3-position. The substituent on the amino group is a propenoyl oxycarbonyl group, which adds complexity to the molecule and potentially enhances its bioactivity.

The structure of this compound can be broken down into its key components. The hexanoic acid backbone provides a six-carbon chain, with the carboxylic acid group at one end and a methyl branch at the fifth carbon. The amino group at the third carbon is further modified by an oxycarbonyl group, which is connected to a propenoyl moiety. This arrangement suggests that the compound may have potential as a precursor for more complex molecules or as an intermediate in organic synthesis.

Recent studies have highlighted the potential of 5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid in drug discovery. Researchers have explored its ability to act as a bioisostere or as a component in peptide synthesis. The presence of the propenoyl group introduces conjugation, which could influence the compound's electronic properties and reactivity. This makes it an interesting candidate for investigations into enzyme inhibition or receptor binding.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic acyl substitution or through peptide coupling techniques. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Optimization of reaction conditions, such as temperature and solvent, is crucial to ensure high yields and purity.

The biological activity of 5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid has been studied in several contexts. For instance, it has been evaluated for its potential as an antimicrobial agent, where its ability to disrupt bacterial membranes or inhibit enzyme function has shown promise. Additionally, preliminary studies suggest that it may have anti-inflammatory properties, making it a candidate for further exploration in inflammatory disease models.

The chemical stability of this compound is another area of interest. Due to the presence of conjugated double bonds in the propenoyl group, there may be considerations regarding oxidation or photodegradation under certain conditions. Understanding its stability under various storage conditions is essential for its practical application.

In conclusion, 5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid represents a versatile molecule with potential applications across multiple disciplines. Its unique structure positions it as a valuable tool in organic synthesis and drug discovery. As research continues to uncover its full range of properties and applications, this compound is likely to play an increasingly important role in advancing chemical science and therapeutic development.